Cas no 1259445-15-2 (4-(3-Bromo-5-chlorophenyl)morpholine)

• Product Name: 4-(3-Bromo-5-chlorophenyl)morpholine
• CAS No: 1259445-15-2
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• MDL: MFCD18783173
• CID: 1025190
• PubChem ID: 53217088
• Update Time: 2025-11-01

4-(3-Bromo-5-chlorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-5-chlorophenyl)morpholine
• 1-Bromo-3-chloro-5-morpholinobenzene
• 4-(3-bromo-5-chlorophenyl)-morpholine
• DTXSID70682195
• 1259445-15-2
• CS-0443833
• Morpholine, 4-(3-bromo-5-chlorophenyl)-
• DA-13352
• A889886
• SCHEMBL2711308
• MFCD18783173
• AKOS015888450
• BS-20062
• QIPUQUIHTVGPOO-UHFFFAOYSA-N

• MDL： MFCD18783173
• Inchi： 1S/C10H11BrClNO/c11-8-5-9(12)7-10(6-8)13-1-3-14-4-2-13/h5-7H,1-4H2
• InChI Key： QIPUQUIHTVGPOO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N1CCOCC1)Cl

Computed Properties

• Exact Mass: 274.97100
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.00410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(3-Bromo-5-chlorophenyl)morpholine

Introduction to 4-(3-Bromo-5-chlorophenyl)morpholine (CAS No. 1259445-15-2)

4-(3-Bromo-5-chlorophenyl)morpholine (CAS No. 1259445-15-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and chloro substituents on the phenyl ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(3-Bromo-5-chlorophenyl)morpholine consists of a morpholine ring attached to a substituted phenyl group. The presence of the bromo and chloro substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been extensively studied to understand the compound's potential as a lead molecule in drug discovery.

Recent research has highlighted the potential of 4-(3-Bromo-5-chlorophenyl)morpholine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, making it a promising candidate for the development of new treatments for conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological applications, 4-(3-Bromo-5-chlorophenyl)morpholine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(3-Bromo-5-chlorophenyl)morpholine has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. These properties make it an attractive candidate for further development into clinical trials.

The synthetic route to 4-(3-Bromo-5-chlorophenyl)morpholine has been well-documented in the literature. The compound can be synthesized through a series of reactions involving nucleophilic substitution and coupling reactions. The availability of efficient synthetic methods has facilitated its production on a larger scale, making it more accessible for research and development purposes.

In terms of safety and toxicity, preliminary studies have indicated that 4-(3-Bromo-5-chlorophenyl)morpholine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be considered for clinical use. Ongoing research is focused on evaluating its long-term safety and potential side effects.

The future prospects for 4-(3-Bromo-5-chlorophenyl)morpholine are promising. Its unique chemical structure and diverse biological activities make it a valuable tool in the discovery and development of new drugs. As research continues to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.

In conclusion, 4-(3-Bromo-5-chlorophenyl)morpholine (CAS No. 1259445-15-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique properties and favorable pharmacokinetic profile make it an attractive candidate for further development into therapeutic agents. Continued research will undoubtedly reveal more about its mechanisms of action and potential clinical uses.